Cas no 35227-78-2 (Magnesium;1,3-diethoxy-3-oxoprop-1-en-1-olate;ethanolate)

• Product Name: Magnesium;1,3-diethoxy-3-oxoprop-1-en-1-olate;ethanolate
• CAS No: 35227-78-2
• MF: C₉H₁₆MgO₅
• MW: 228.525343894958
• CID: 2823394
• PubChem ID: 15973382
• Update Time: 2025-04-21

Magnesium;1,3-diethoxy-3-oxoprop-1-en-1-olate;ethanolate Chemical and Physical Properties

Names and Identifiers

• AGN-PC-0O7NWH
• DIETHYL ETHOXYMAGNESIOMALONATE
• DTXSID60455855
• 35227-78-2
• magnesium;1,3-diethoxy-3-oxoprop-1-en-1-olate;ethanolate
• Magnesium;1,3-diethoxy-3-oxoprop-1-en-1-olate;ethanolate

• Inchi： 1S/C7H12O4.C2H5O.Mg/c1-3-10-6(8)5-7(9)11-4-2;1-2-3;/h5,8H,3-4H2,1-2H3;2H2,1H3;/q;-1;+2/p-1
• InChI Key： ASJBABVMIMZMAI-UHFFFAOYSA-M
• SMILES： [Mg+2].O(C(=CC(=O)OCC)[O-])CC.[O-]CC

Computed Properties

• Exact Mass: 228.0848153Da
• Monoisotopic Mass: 228.0848153Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 81.7Ų